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Compound of Interest

3-[3-

(Trifluoromethyl)phenoxyjaniline

cat. No.: B1359313

Compound Name:

In-Depth Technical Guide: 3-[3-
(Trifluoromethyl)phenoxyjaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 3-[3-(Trifluoromethyl)phenoxy]Janiline, along with a detailed experimental

protocol for its synthesis.

Core Compound Data

The fundamental properties of 3-[3-(Trifluoromethyl)phenoxy]aniline are summarized in the
table below, providing a quick reference for researchers.

Property Value Source
Molecular Formula Ci3H10FsNO [1]
Molecular Weight 253.22 g/mol [1]
CAS Number 625106-28-7 [1]
Physical State Yellow oil [1]
Purity 97% [1]
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Synthesis Protocol

A common method for the synthesis of substituted phenoxy aniline derivatives involves the
reduction of a nitro-precursor. The following is a representative experimental protocol for the
synthesis of a related compound, 4-(3-Trifluoromethyl)phenoxy)aniline, which can be adapted
for the synthesis of the 3-isomer.

Reaction: Reduction of 1-nitro-4-(3-(trifluoromethyl)phenoxy)benzene to 4-(3-
(Trifluoromethyl)phenoxy)aniline.[2]

Materials:

e 1-nitro-4-(3-(trifluoromethyl)phenoxy)benzene

¢ Methanol (MeOH)

o Palladium on activated charcoal (Pd/C, 10% w/w)
» Hydrogen gas (H2)

o Celite

Procedure:

e Dissolve 1-nitro-4-(3-(trifluoromethyl)phenoxy)benzene (e.g., 750 mg, 2.67 mmol) in
methanol (20 mL).[2]

e Add 10% Pd/C (e.g., 100 mg) to the solution.[2]

« Stir the reaction mixture at ambient temperature under a hydrogen atmosphere (e.g., using a
hydrogen-filled balloon) for 15 hours.[2]

o Upon completion of the reaction, filter the mixture through a pad of Celite to remove the Pd/C
catalyst.[2]

» Remove the solvent (volatiles) from the filtrate in vacuo.[2]
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 Triturate the resulting solid with dichloromethane (DCM, 1 mL) and hexanes (15 mL) to yield
the final product.[2]

Characterization: The final product can be characterized using various analytical techniques
including:

* Infrared Spectroscopy (IR)

e 1H Nuclear Magnetic Resonance (NMR) Spectroscopy
¢ 13C Nuclear Magnetic Resonance (NMR) Spectroscopy
e 19F Nuclear Magnetic Resonance (NMR) Spectroscopy
e High-Resolution Mass Spectrometry (HRMS)

Experimental Workflow

The following diagram illustrates the key stages of the synthesis and purification process.
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Caption: Synthetic workflow for 4-(3-(Trifluoromethyl)phenoxy)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-[3-(Trifluoromethyl)phenoxylaniline molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1359313#3-3-trifluoromethyl-phenoxy-aniline-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://hoffmanchemicals.com/products/625106-28-7-3-3-trifluoromethylphenoxyaniline
https://www.chemicalbook.com/synthesis/4-3-trifluoromethylphenoxy-aniline.htm
https://www.chemicalbook.com/synthesis/4-3-trifluoromethylphenoxy-aniline.htm
https://www.benchchem.com/product/b1359313#3-3-trifluoromethyl-phenoxy-aniline-molecular-weight-and-formula
https://www.benchchem.com/product/b1359313#3-3-trifluoromethyl-phenoxy-aniline-molecular-weight-and-formula
https://www.benchchem.com/product/b1359313#3-3-trifluoromethyl-phenoxy-aniline-molecular-weight-and-formula
https://www.benchchem.com/product/b1359313#3-3-trifluoromethyl-phenoxy-aniline-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1359313?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

